Cas no 2137082-40-5 (2-(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-ylacetic acid)

2-(3S)-1-{(9H-Fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-ylacetic acid is a protected amino acid derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) group, commonly used in peptide synthesis. The Fmoc moiety provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions while preserving acid-labile side chains. The (3S)-pyrrolidin-3-ylacetic acid backbone introduces conformational constraints, making it valuable for designing peptidomimetics and bioactive compounds. This chiral building block is particularly useful in solid-phase peptide synthesis (SPPS), where its high purity and stereochemical integrity ensure reproducible results. Its compatibility with standard coupling reagents and resistance to racemization further enhance its utility in synthetic applications.

2-(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-ylacetic acid structure

2137082-40-5 structure

Product Name:2-(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-ylacetic acid

CAS No:2137082-40-5

MF:C₂₁H₂₁NO₄

MW:351.395745992661

MDL:MFCD31559945

CID:4639660

PubChem ID:1514278

Update Time:2025-10-19

2-(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)acetic acid
- 2-(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-ylacetic acid
- EN300-814181
- 2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid
- 2-[(3S)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]acetic acid
- MFCD31559945
- 2137082-40-5
- MDL： MFCD31559945
- Inchi： 1S/C21H21NO4/c23-20(24)11-14-9-10-22(12-14)21(25)26-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)/t14-/m0/s1
- InChI Key： NOVFSLBJPZLTLZ-AWEZNQCLSA-N
- SMILES： C(O)(=O)C[C@@H]1CCN(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C1

Computed Properties

Exact Mass: 351.14705815g/mol
Monoisotopic Mass: 351.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 66.8Å²

2-(3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-ylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM478845-250mg	(S)-2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)acetic acid	2137082-40-5	95%+	250mg	$***	2023-03-30
Chemenu	CM478845-500mg	(S)-2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)acetic acid	2137082-40-5	95%+	500mg	$***	2023-03-30
Chemenu	CM478845-1g	(S)-2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)acetic acid	2137082-40-5	95%+	1g	$***	2023-03-30
Enamine	EN300-814181-1.0g	2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid	2137082-40-5	95%	1.0g	$1286.0	2024-05-21
Enamine	EN300-814181-0.05g	2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid	2137082-40-5	95%	0.05g	$298.0	2024-05-21
Enamine	EN300-814181-0.1g	2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid	2137082-40-5	95%	0.1g	$446.0	2024-05-21
Enamine	EN300-814181-0.25g	2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid	2137082-40-5	95%	0.25g	$637.0	2024-05-21
Enamine	EN300-814181-0.5g	2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid	2137082-40-5	95%	0.5g	$1002.0	2024-05-21
Enamine	EN300-814181-1g	2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid	2137082-40-5	95%	1g	$1286.0	2023-09-02
Enamine	EN300-814181-2.5g	2-[(3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl]acetic acid	2137082-40-5	95%	2.5g	$2520.0	2024-05-21